Cas no 1805972-36-4 (2-Chloro-4-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine)

• Product Name: 2-Chloro-4-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine
• CAS No: 1805972-36-4
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4868795
• Update Time: 2025-11-04

2-Chloro-4-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F2N2/c9-2-4-1-6(8(11)12)14-7(10)5(4)3-13/h1,8H,2H2
• InChI Key： JLDNXZYZXLKIQW-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(N=C(C(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-4-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine

Comprehensive Overview of 2-Chloro-4-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine (CAS No. 1805972-36-4)

2-Chloro-4-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine (CAS No. 1805972-36-4) is a highly specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential role in developing novel crop protection agents and bioactive molecules. Its molecular structure, featuring a cyano group at the 3-position, contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for halogenated pyridine derivatives has surged due to their efficacy in pest control and disease management. The 2-Chloro-4-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine is particularly notable for its potential as a building block in the synthesis of advanced agrochemicals. Researchers are exploring its use in creating next-generation fungicides and herbicides, addressing global challenges such as pesticide resistance and environmental sustainability. The compound's difluoromethyl moiety is a key feature, as fluorine-containing compounds often exhibit enhanced bioactivity and stability.

The synthesis and applications of CAS No. 1805972-36-4 align with current trends in green chemistry and precision agriculture. With increasing regulatory scrutiny on traditional agrochemicals, this compound offers a promising alternative due to its potential for lower environmental impact. Its cyano and chloromethyl groups enable selective modifications, making it a valuable intermediate for tailored solutions in crop protection. Industry experts highlight its compatibility with integrated pest management (IPM) systems, which prioritize sustainability and reduced chemical loads.

From a pharmaceutical perspective, 2-Chloro-4-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine is being investigated for its role in drug discovery. The pyridine core is a common scaffold in medicinal chemistry, and the introduction of fluorine atoms can improve pharmacokinetic properties. Researchers are studying its potential in designing small-molecule inhibitors for various therapeutic targets, including enzymes and receptors involved in metabolic disorders. The compound's chloro and cyano substituents further enhance its binding affinity and selectivity.

Analytical studies of CAS No. 1805972-36-4 emphasize its stability under standard storage conditions, making it a reliable reagent for industrial and academic use. Advanced techniques such as HPLC and NMR spectroscopy confirm its high purity and structural integrity. The compound's solubility profile and reactivity have been documented in peer-reviewed journals, providing a solid foundation for further research. Its compatibility with cross-coupling reactions and nucleophilic substitutions expands its utility in synthetic workflows.

As the scientific community continues to explore fluorinated pyridines, 2-Chloro-4-(chloromethyl)-3-cyano-6-(difluoromethyl)pyridine stands out as a compound of interest. Its multifaceted applications, from agrochemicals to pharmaceuticals, underscore its importance in modern chemistry. Future studies may focus on optimizing its synthesis for scalability and exploring its bioactivity in greater detail. With the growing emphasis on sustainable chemistry and innovative crop solutions, this compound is poised to play a pivotal role in addressing global agricultural and health challenges.